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Compound of Interest

Compound Name: HS79

Cat. No.: B1243084

Disclaimer: The following protocols are provided for the Y-79 human retinoblastoma cell line.
The originally requested "HS79" cell line could not be definitively identified. Given the
commonality of the Y-79 cell line in research, it is presented here as a potential alternative.
Researchers should verify the identity of their cell line before proceeding.

Introduction

The Y-79 cell line is a human retinoblastoma cell line established from a primary tumor of the
right eye of a 2.5-year-old female Caucasian. These cells grow in suspension as multicellular
clusters and are a valuable in vitro model for studying retinoblastoma, neurobiology, and cancer
therapeutics.

Table 1: Characteristics of the Y-79 Cell Line

Characteristic Description

Organism Homo sapiens (Human)

Tissue of Origin Retina

Disease Retinoblastoma

Cell Type Epithelial-like

Growth Properties Suspension, growing in clusters

Donor History Strong maternal family history of retinoblastoma.
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Applications

The Y-79 cell line is utilized in a variety of research applications, including:

o Cancer Research: Studying the molecular mechanisms of retinoblastoma, drug screening,
and development of novel therapeutic strategies.

o 3D Cell Culture Models: Y-79 cells can be used to create three-dimensional tumor spheroids
to mimic the in vivo tumor microenvironment.[1]

» Neurobiology: Investigating neuronal differentiation and development.

Experimental Protocols

Table 2: Y-79 Cell Culture Media and Reagents

Component Concentration/Specification
Base Medium RPMI-1640 Medium

Serum Fetal Bovine Serum (FBS)
Serum Concentration 10-20%

Antibiotics Penicillin-Streptomycin (Optional)

5% DMSO and 95% Fetal Bovine Serum (FBS).
[2]

Cryoprotectant

This protocol outlines the steps for thawing and establishing a culture of Y-79 cells from a
frozen vial.

Thaw the cryovial rapidly in a 37°C water bath until a small amount of ice remains.

Decontaminate the outside of the vial with 70% ethanol.

Under aseptic conditions, transfer the contents of the vial to a 15 mL conical tube.

Slowly add 4 mL of pre-warmed complete culture medium to the tube.
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e Centrifuge the cell suspension at 100-150 x g for 5 minutes.[2]

e Aspirate the supernatant containing the cryoprotectant.

o Resuspend the cell pellet in fresh, pre-warmed complete culture medium at a seeding
density of 5 x 1075 cells/mL.[2]

o Transfer the cell suspension to a T-25 or T-75 culture flask.

e Incubate at 37°C in a humidified atmosphere with 5% CO2.

Figure 1: Workflow for Resuscitation of Y-79 Cells

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.culturecollections.org.uk/nop/product/y79
https://www.culturecollections.org.uk/nop/product/y79
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1243084?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

é Thawing )

Add Medium

N

100-150 x g, 5 min

(C A

entrifugation & Resuspension

Gspirate Supernatana

Fresh Medium

Resuspend Pellet

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1243084?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

[Gl/S Transition Control\ [RB Inactivation in Retinoblastoma\

Mutated RB

Growth Factors

Cyclin D/CDK4/6

Constitutive E2F Activity

phosphorylates
(inactivates)

Uncontrolled Proliferation

activates transcription

S-phase Genes

-

y

(Cell Cycle Progressior)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1243084?utm_src=pdf-body-img
https://www.benchchem.com/product/b1243084?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1243084?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

References

e 1. pubcompare.ai [pubcompare.ai]
e 2.Y79. Culture Collections [culturecollections.org.uk]

 To cite this document: BenchChem. [Application Notes and Protocols for Y-79 Cell Culture].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1243084#protocol-for-using-hs79-in-cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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